methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: methyl 4-methyl-3-[(4-nitrophenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C16H15N3O4S/c1-10-3-4-11(15(20)23-2)9-14(10)18-16(24)17-12-5-7-13(8-6-12)19(21)22/h3-9H,1-2H3,(H2,17,18,24)
• InChI Key: QSOWGEJOKLFMID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

Methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate, also known as MNAC, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiosemicarbazone derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, it is believed that methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate exerts its anti-cancer activity by inducing oxidative stress in cancer cells. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to increase the production of reactive oxygen species (ROS) in cancer cells, leading to DNA damage and apoptosis. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has also been found to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication.
Biochemical and Physiological Effects:
methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to exhibit various biochemical and physiological effects. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in neurotransmission. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to exhibit antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

Methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has several advantages for lab experiments. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is easy to synthesize and is obtained in good yield. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is also stable under normal laboratory conditions. However, methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has some limitations for lab experiments. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is insoluble in water and requires the use of organic solvents for its preparation. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is also toxic and requires careful handling.

Future Directions

There are several future directions for the research on methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate. One of the most significant directions is the development of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate-based drugs for the treatment of cancer. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has shown promising results in preclinical studies and requires further investigation for its clinical applications. Another future direction is the investigation of the mechanism of action of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate. The exact mechanism of action of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is not fully understood and requires further investigation. Additionally, the investigation of the potential side effects of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is also required for its clinical applications.
Conclusion:
In conclusion, methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is a compound that has gained significant attention in recent years due to its potential applications in scientific research. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate exhibits various biochemical and physiological effects and has been found to exhibit potent anti-cancer activity. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is easy to synthesize and is obtained in good yield, making it a suitable candidate for lab experiments. However, methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate requires further investigation for its clinical applications, and the investigation of its mechanism of action and potential side effects is required.

Scientific Research Applications

Methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to exhibit various scientific research applications. One of the most significant applications of methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate is in the field of cancer research. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has been found to induce apoptosis in cancer cells by activating the caspase pathway. methyl 4-methyl-3-({[(4-nitrophenyl)amino]carbonothioyl}amino)benzoate has also been found to inhibit the proliferation of cancer cells by arresting the cell cycle at the G2/M phase.